Cas no 1805023-66-8 (Methyl 2-bromo-3,5-difluorobenzoate)

• Product Name: Methyl 2-bromo-3,5-difluorobenzoate
• CAS No: 1805023-66-8
• MF: C₈H₅BrF₂O₂
• MW: 251.024908781052
• CID: 4706580
• Update Time: 2025-10-28

Methyl 2-bromo-3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3,5-difluorobenzoate
• FCH4095105
• PC501962

• Inchi： 1S/C8H5BrF2O2/c1-13-8(12)5-2-4(10)3-6(11)7(5)9/h2-3H,1H3
• InChI Key： WFTFTZLQXBJXRL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-bromo-3,5-difluorobenzoate

Methyl 2-bromo-3,5-difluorobenzoate: A Comprehensive Overview

Methyl 2-bromo-3,5-difluorobenzoate, with the CAS number 1805023-66-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a methyl ester group attached to a benzoate ring substituted with bromine and fluorine atoms at specific positions. The presence of these halogen substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable precursor in various chemical reactions.

The synthesis of Methyl 2-bromo-3,5-difluorobenzoate typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions necessary for introducing the bromine and fluorine atoms onto the aromatic ring.

In terms of applications, Methyl 2-bromo-3,5-difluorobenzoate serves as an intermediate in the preparation of advanced materials such as liquid crystals and optoelectronic devices. Its ability to form ordered structures at the molecular level makes it particularly useful in the development of high-performance displays and sensors. Moreover, this compound has been employed in drug discovery efforts due to its potential as a building block for bioactive molecules.

Recent studies have highlighted the importance of understanding the electronic properties of Methyl 2-bromo-3,5-difluorobenzoate. Computational chemistry techniques have been utilized to model its electronic structure, providing insights into its reactivity and stability under various conditions. These findings have paved the way for innovative applications in areas such as energy storage and catalysis.

The demand for Methyl 2-bromo-3,5-difluorobenzoate continues to grow as researchers uncover new avenues for its utilization. Its versatility as a chemical intermediate positions it as a key player in modern material science and pharmaceutical research. As technology advances, we can expect further breakthroughs that will expand the scope of this remarkable compound.